Cas no 2287283-68-3 (1-(cyclobutylmethyl)-1H-1,2,3-benzotriazol-4-ol)

• Product Name: 1-(cyclobutylmethyl)-1H-1,2,3-benzotriazol-4-ol
• CAS No: 2287283-68-3
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 5894617
• PubChem ID: 165904609
• Update Time: 2025-06-13

1-(cyclobutylmethyl)-1H-1,2,3-benzotriazol-4-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6749501
• 1-(cyclobutylmethyl)-1H-1,2,3-benzotriazol-4-ol
• 2287283-68-3

• Inchi： 1S/C11H13N3O/c15-10-6-2-5-9-11(10)12-13-14(9)7-8-3-1-4-8/h2,5-6,8,15H,1,3-4,7H2
• InChI Key： IRCDDEGFVASASW-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=C1N=NN2CC1CCC1

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.9Ų

Additional information on 1-(cyclobutylmethyl)-1H-1,2,3-benzotriazol-4-ol

Comprehensive Overview of 1-(cyclobutylmethyl)-1H-1,2,3-benzotriazol-4-ol (CAS No. 2287283-68-3): Properties, Applications, and Research Insights

The compound 1-(cyclobutylmethyl)-1H-1,2,3-benzotriazol-4-ol (CAS No. 2287283-68-3) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and material science research. With its unique benzotriazole core and cyclobutylmethyl substituent, this compound exhibits intriguing chemical properties, making it a subject of interest for drug discovery and functional material development. Researchers are particularly drawn to its potential as a bioactive scaffold due to the proven pharmacological relevance of benzotriazole derivatives in modulating enzyme activity and protein interactions.

In recent years, the scientific community has shown growing interest in small-molecule modulators targeting specific biological pathways. The structural features of 1-(cyclobutylmethyl)-1H-1,2,3-benzotriazol-4-ol suggest possible applications in developing kinase inhibitors or GPCR ligands, aligning with current trends in precision medicine. Its hydrogen-bond donor/acceptor capabilities, conferred by the hydroxyl group and triazole nitrogen atoms, make it a valuable fragment in medicinal chemistry campaigns, particularly for addressing challenging targets like protein-protein interactions.

The synthesis and characterization of CAS 2287283-68-3 have been documented in several patent applications, highlighting its utility as an intermediate compound in multi-step synthetic routes. Analytical studies using NMR spectroscopy and mass spectrometry confirm its high purity and stability under standard laboratory conditions. Notably, the cyclobutyl moiety introduces interesting steric constraints that may influence the compound's conformational dynamics—a property increasingly recognized as critical for drug-target binding kinetics in modern pharmacology.

From a materials science perspective, benzotriazole-containing compounds like this one are being explored for their photophysical properties. The conjugated system may exhibit useful fluorescence characteristics, potentially applicable in organic electronics or as molecular sensors. This dual potential in both life sciences and materials applications makes 1-(cyclobutylmethyl)-1H-1,2,3-benzotriazol-4-ol a versatile candidate for interdisciplinary research, particularly in emerging fields such as theranostics and smart materials.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling of this compound remains an active area of investigation. Preliminary computational studies suggest favorable lipophilicity parameters (logP) for potential biological applications, though experimental validation is ongoing. The scientific literature contains numerous inquiries about the structure-activity relationships of similar benzotriazole derivatives, reflecting the broader interest in optimizing this chemical class for specific applications while maintaining favorable safety profiles.

Recent advancements in high-throughput screening technologies have accelerated the evaluation of compounds like 1-(cyclobutylmethyl)-1H-1,2,3-benzotriazol-4-ol against various biological targets. Several research groups have reported its inclusion in fragment-based drug discovery libraries, capitalizing on its balanced molecular weight and complexity. The compound's crystallographic data, when available, could provide valuable insights for structure-based drug design approaches that dominate contemporary pharmaceutical research.

In the context of green chemistry initiatives, synthetic methodologies for producing CAS 2287283-68-3 are being optimized to reduce hazardous byproducts and improve atom economy. These efforts align with the pharmaceutical industry's growing emphasis on sustainable synthesis practices. Analytical chemists have developed robust HPLC methods for quality control of this compound, addressing common questions about purity assessment in research chemical procurement.

The commercial availability of 1-(cyclobutylmethyl)-1H-1,2,3-benzotriazol-4-ol from specialty chemical suppliers has facilitated broader research access, though proper handling protocols should always be followed. Material Safety Data Sheets (MSDS) provide essential guidance for laboratory use, reflecting the compound's classification as a research chemical rather than a commercial product. Researchers frequently inquire about storage conditions and solubility characteristics, which are typically documented as part of standard characterization procedures.

Looking forward, the scientific trajectory of 2287283-68-3 appears promising, with potential applications spanning from pharmacological tool compounds to advanced material components. Its structural features continue to inspire novel synthetic derivatives, particularly in academic settings exploring chemical space around privileged heterocyclic scaffolds. As research progresses, more definitive data regarding its specific biological activities and material properties will undoubtedly emerge, potentially positioning this compound as a valuable asset in both basic research and applied science endeavors.